Cas no 474-48-6 (Reserpin N-oxide)

• Product Name: Reserpin N-oxide
• CAS No: 474-48-6
• MF: C₃₃H₄₀N₂O₁₀
• MW: 624.678110122681
• CID: 334495
• PubChem ID: 12442718
• Update Time: 2024-10-29

Reserpin N-oxide Chemical and Physical Properties

Names and Identifiers

• Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester,4-oxide, (3b,16b,17a,18b,20a)- (9CI)
• Reserpin N-oxide
• Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester,4-oxide, (3b,16b,17a,18b,20a)- (
• 3b,20a-Yohimban-16b-carboxylic acid, 18b-hydroxy-11,17a-dimethoxy- methyl ester 3,4,5-trimethoxybenzoate(ester), 4-oxide (8CI)
• Benz[g]indolo[2,3-a]quinolizine, yohimban-16-carboxylic acid deriv.
• Renoxidine
• Renoxydin
• Renoxydine
• Reserpine N-oxide
• Reserpoxidin
• Reserpoxidine (6CI,7CI)
• (3beta,16beta,17alpha,18beta,20alpha)-11,17-Dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-yohimban-16-carboxylic acid methyl ester 4-oxide
• CID 12442718
• 474-48-6
• FS-7825
• ReserpineN-Oxide
• methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-13-oxido-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-13-ium-19-carboxylate
• (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-19-(methoxycarbonyl)-17-(3,4,5-trimethoxybenzoyloxy)-3,13-diazapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-2(10),4,6,8-tetraen-13-ium-13-olate

• Inchi： 1S/C33H40N2O10/c1-39-19-7-8-20-21-9-10-35(38)16-18-13-27(45-32(36)17-11-25(40-2)30(42-4)26(12-17)41-3)31(43-5)28(33(37)44-6)22(18)15-24(35)29(21)34-23(20)14-19/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3/t18-,22+,24-,27-,28+,31+,35?/m1/s1
• InChI Key： VRKGMHQUKPFVFT-DMUFBCNISA-N
• SMILES： [O-][N+]12CCC3C4C=CC(=CC=4NC=3[C@H]1C[C@@H]1[C@H](C(=O)OC)[C@H]([C@@H](C[C@@H]1C2)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O)OC)OC

Computed Properties

• Exact Mass: 624.26829548g/mol
• Monoisotopic Mass: 624.26829548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• Melting Point: 218-220 °C (decomposition)
• Solubility: Slightly soluble (14 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids